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Compound of Interest

Compound Name: 7-Acetyl-5-fluoro-1H-indole

Cat. No.: B15202311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on the specific physicochemical characteristics,

experimental protocols, and biological pathways of 7-Acetyl-5-fluoro-1H-indole is limited. This

document provides a comprehensive overview based on data from closely related fluorinated

indole analogs. The presented data should be considered as estimations and require

experimental verification for 7-Acetyl-5-fluoro-1H-indole.

Core Physicochemical Characteristics
Quantitative data for 7-Acetyl-5-fluoro-1H-indole is not readily available. The following table

summarizes the physicochemical properties of structurally similar fluorinated indole compounds

to provide an estimated profile.
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Property
7-Fluoro-1H-
indole

5-Fluoro-1H-
indole

7-Bromo-5-
fluoro-1H-
indole

7-Fluoro-5-
iodo-1H-indole

Molecular

Formula
C₈H₆FN[1] C₈H₆FN[2] C₈H₅BrFN[3] C₈H₅FIN[4]

Molecular Weight 135.14 g/mol [1] 135.14 g/mol [2] 214.03 g/mol [3] 261.03 g/mol [4]

Melting Point 60-65 °C[1] 45-48 °C[2] 20-25 °C[3] Not Available

Boiling Point Not Available Not Available Not Available Not Available

pKa Not Available Not Available Not Available Not Available

Solubility Not Available Not Available Not Available Not Available

logP Not Available Not Available Not Available Not Available

Appearance
Off-white

powder[5]

Off-white to pale

beige powder[2]
Solid[3] Solid[4]

Storage

Temperature
2-8°C[1] Not Specified 2-8°C[3] 2-8°C[4]

Synthetic Approaches to Fluorinated Indoles
While a specific protocol for the synthesis of 7-Acetyl-5-fluoro-1H-indole is not documented in

the searched literature, general methods for the synthesis of fluorinated indoles are well-

established. The Fischer indole synthesis, Leimgruber-Batcho indole synthesis, and various

palladium-catalyzed cyclizations are common strategies.

A plausible synthetic route to 7-Acetyl-5-fluoro-1H-indole could involve the acetylation of a 5-

fluoro-1H-indole precursor. The introduction of the acetyl group at the C7 position would likely

be achieved through a Friedel-Crafts acylation or a related reaction.

General Experimental Workflow for Indole Synthesis
The following diagram illustrates a generalized workflow for the synthesis of an indole

derivative, which could be adapted for 7-Acetyl-5-fluoro-1H-indole.
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A generalized workflow for indole synthesis.

Biological Activity and Signaling Pathways
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There is no specific information available regarding the biological activity or the signaling

pathways associated with 7-Acetyl-5-fluoro-1H-indole. However, the indole nucleus is a

common scaffold in many biologically active compounds.[6] Fluorinated indole derivatives, in

particular, have been investigated for a range of therapeutic applications, including as

anticancer and antimicrobial agents. The introduction of a fluorine atom can significantly

modulate the pharmacokinetic and pharmacodynamic properties of a molecule.

Given that the core requirements of this guide cannot be fully met due to the lack of specific

data for 7-Acetyl-5-fluoro-1H-indole, further experimental investigation is warranted to

elucidate its physicochemical properties, develop a robust synthetic protocol, and explore its

potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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